4-(m-Tolyl)picolinonitrile

Core Science & Biosynthesis

Structural Elucidation of 4-(m-Tolyl)picolinonitrile: A Comprehensive Crystallographic Guide

Executive Summary and Chemical Context

4-(m-Tolyl)picolinonitrile (CAS 2034288-36-1) is a highly versatile biaryl building block frequently utilized in the synthesis of kinase inhibitors, agrochemicals, and advanced materials. Structurally, it consists of a pyridine ring substituted with a carbonitrile group at the C2 position and an m-tolyl group at the C4 position.

For drug development professionals and computational chemists, understanding the exact three-dimensional conformation of this molecule is critical. The spatial vector of the m-tolyl group relative to the nitrile pharmacophore dictates how the molecule will dock into a target protein's binding pocket. X-ray crystallography remains the gold standard for determining these absolute structural parameters, providing unambiguous data on bond lengths, torsion angles, and intermolecular packing motifs [1].

This whitepaper provides an in-depth, authoritative methodology for the crystallization, X-ray diffraction (XRD) data collection, and structural refinement of 4-(m-Tolyl)picolinonitrile, grounded in established crystallographic principles.

Experimental Methodology: Crystal Engineering

The rate-limiting step in any crystallographic study is obtaining a "good crystal" [1]. For biaryl systems like 4-(m-Tolyl)picolinonitrile, rapid precipitation often leads to polycrystalline clusters or rotational disorder of the aryl rings. To prevent this, we employ an anti-solvent vapor diffusion protocol.

Protocol 1: Anti-Solvent Vapor Diffusion

Causality Check: Why vapor diffusion? This method allows for an exceptionally slow equilibration of the solution's dielectric constant. By slowly introducing a non-polar anti-solvent into a polar solvent, the system gently enters the metastable zone, promoting the nucleation of a single, highly ordered crystal rather than rapid, disordered precipitation.

• Solvent Selection: Dissolve 10–15 mg of highly pure (>99% by HPLC) 4-(m-Tolyl)picolinonitrile in 1.0 mL of dichloromethane (DCM). DCM is chosen because it easily disrupts intermolecular networks, ensuring complete solvation.

• Filtration: Pass the solution through a 0.22 µm PTFE syringe filter into a 4 mL inner glass vial. Causality: Filtration removes microscopic dust particles that act as heterogeneous nucleation sites, which would otherwise cause the rapid growth of multiple, overlapping crystals (twinning).

• Chamber Setup: Place the uncapped 4 mL inner vial into a larger 20 mL outer scintillation vial.

• Anti-Solvent Addition: Carefully add 3–4 mL of n-pentane or hexanes to the outer 20 mL vial.

• Sealing and Equilibration: Cap the outer vial tightly with a Teflon-lined cap and wrap it in Parafilm. Store the setup in an isothermal environment (e.g., a vibration-free 20°C incubator) for 3 to 7 days.

• Harvesting: Once distinct, block-like or prismatic crystals form, harvest them directly into a cryoprotectant oil (e.g., Paratone-N) under a polarized light microscope to prevent solvent loss and lattice degradation.

Vapor diffusion crystallization workflow for biaryl compounds.

X-Ray Diffraction Data Collection and Processing

Once a suitable single crystal is isolated, it must be subjected to X-ray diffraction. The protocol below is designed as a self-validating system to ensure the highest quality data extraction.

Protocol 2: Data Acquisition and Reduction

• Mounting and Cryocooling: Mount the crystal on a MiTeGen polyimide loop and immediately transfer it to the goniometer head under a 100 K nitrogen cryostream. Causality: Cryocooling to 100 K is mandatory. It drastically reduces thermal diffuse scattering and minimizes the atomic displacement parameters (ADPs). For 4-(m-Tolyl)picolinonitrile, the terminal methyl group is highly susceptible to thermal libration; cooling prevents this motion from smearing the electron density map.

• Diffraction: Expose the crystal to Mo Kα radiation (λ = 0.71073 Å) using a microfocus X-ray tube equipped with a CCD or CMOS area detector. Mo Kα is preferred over Cu Kα for this compound to minimize absorption effects, as the molecule lacks heavy atoms.

• Data Reduction: Process the raw frame data using integration software (e.g., APEX or CrysAlisPro). Apply an empirical absorption correction (e.g., SADABS) based on equivalent reflections. This step ensures that the intensity of the reflections is purely a function of the structure factors, not the physical shape of the crystal.

Crystallographic data collection and structural refinement pipeline.

Structural Solution and Refinement

The phase problem—determining the lost phase angles of the diffracted waves—is solved using dual-space iterative methods via SHELXT [2]. Following the initial solution, the structure undergoes full-matrix least-squares refinement on F2 using SHELXL [3].

Mechanistic Refinement Choices:

• Anisotropic Displacement: All non-hydrogen atoms (C, N) must be refined anisotropically. This models the electron density as an ellipsoid rather than a sphere, accounting for directional thermal motion.

• Hydrogen Atom Treatment (The Riding Model): X-rays scatter off electron clouds. Because a hydrogen atom's single electron is pulled toward the carbon it is bonded to, X-ray diffraction systematically underestimates C–H bond lengths. Therefore, freely refining hydrogen positions introduces error. Instead, hydrogens are placed in idealized geometric positions and allowed to "ride" on their parent carbon atoms (e.g., using AFIX 43 for aromatic hydrogens and AFIX 137 for the rotating methyl group).

• Validation: The final structural model must be run through the CCDC's checkCIF utility [4]. This self-validating step checks for missing symmetry, unresolved solvent-accessible voids, and geometric anomalies, ensuring the structural integrity of the data before publication or database deposition.

Anticipated Structural Data & Quantitative Analysis

Based on crystallographic principles and analogous 4-arylpyridine structures, the quantitative parameters for 4-(m-Tolyl)picolinonitrile can be accurately anticipated. These metrics serve as a baseline for verifying the success of the refinement.

Table 1: Expected Bond Lengths and Torsion Angles for 4-(m-Tolyl)picolinonitrile

Structural Parameter	Expected Value Range	Crystallographic Significance
C(sp)≡N Bond Length	1.13 – 1.15 Å	Confirms the triple bond character and sp-hybridization of the nitrile group.
Pyridine C–N Bond Length	1.33 – 1.35 Å	Indicates standard electron delocalization within the heteroaromatic ring.
Biaryl C–C Bond Length	1.47 – 1.49 Å	Shorter than a standard C(sp3)–C(sp3) single bond due to partial π-conjugation between the rings.
Biaryl Dihedral Angle	35° – 45°	Represents the global energy minimum, balancing the drive for planar π-conjugation against the steric clash of the ortho-hydrogens.
Nitrile C–C≡N Angle	178° – 180°	Confirms the linear geometry of the carbonitrile moiety; deviations suggest severe crystal packing forces.

Table 2: Typical Crystallographic Data Collection Parameters

Parameter	Typical Value / Assignment	Rationale
Temperature	100(2) K	Minimizes thermal motion and rotational disorder of the m-tolyl methyl group.
Radiation	Mo Kα (λ = 0.71073 Å)	High penetration, ideal for standard organic small molecules without heavy atoms.
Space Group	P21​/c or Pbca	Centrosymmetric space groups are most common for achiral, planar-leaning organic molecules to optimize packing density.
Refinement Method	Full-matrix least-squares on F2	Standard statistical method for minimizing the difference between observed and calculated structure factors.
Goodness-of-Fit (S)	~1.000 to 1.050	Validates that the structural model accurately represents the diffraction data without over-parameterization.

Implications for Drug Development

The structural data derived from the X-ray crystallography of 4-(m-Tolyl)picolinonitrile is not merely an academic exercise; it is the foundation of Structure-Based Drug Design (SBDD).

The dihedral angle between the pyridine and m-tolyl rings (typically ~40°) dictates the molecule's three-dimensional footprint. If this molecule is used as a fragment in a larger kinase inhibitor, the nitrile group frequently acts as a potent hydrogen bond acceptor or a metal-binding pharmacophore. Knowing the exact trajectory of the nitrile nitrogen's lone pair relative to the hydrophobic bulk of the m-tolyl group allows computational chemists to accurately parameterize docking simulations, ultimately accelerating the hit-to-lead optimization process.

References

• Title: X-Ray Crystallography of Chemical Compounds Source: National Institutes of Health (NIH) / PMC URL: [Link]

• Title: SHELXT – Integrated space-group and crystal-structure determination Source: Acta Crystallographica Section A URL: [Link]

• Title: Crystal structure refinement with SHELXL Source: Acta Crystallographica Section C URL: [Link]

• Title: CCDC checkCIF / PLATON Service Source: Cambridge Crystallographic Data Centre (CCDC) URL: [Link]

Photophysical Profiling of 4-(m-Tolyl)picolinonitrile: A Comprehensive Guide to UV-Vis Absorption and Emission Spectroscopy

Executive Summary

The compound 4-(m-Tolyl)picolinonitrile (CAS: 1779987-80-2) serves as a highly versatile building block in advanced materials science and drug development. Characterized by an electron-deficient picolinonitrile core and a mildly electron-donating m-tolyl substituent, this molecule exhibits distinct photophysical properties governed by Intramolecular Charge Transfer (ICT). Understanding its UV-Vis absorption and emission spectra is critical for researchers engineering Thermally Activated Delayed Fluorescence (TADF) emitters for OLEDs, or designing environment-sensitive fluorescent probes for biological assays.

This whitepaper provides an authoritative, self-validating framework for the spectroscopic characterization of 4-(m-Tolyl)picolinonitrile and its structural analogues.

Mechanistic Grounding: Electronic Transitions and ICT

To accurately interpret the spectroscopic data of 4-(m-Tolyl)picolinonitrile, one must analyze its Donor-Acceptor (D-A) architecture.

• The Acceptor (A): The picolinonitrile moiety is strongly electron-withdrawing due to the synergistic inductive and mesomeric effects of the cyano (–C≡N) group and the electronegative pyridine nitrogen.

• The Donor (D): The m-tolyl group provides weak electron donation through hyperconjugation of the methyl group and the π -system of the phenyl ring.

Absorption Dynamics

Upon photon absorption, the molecule undergoes two distinct electronic transitions [1]. The high-energy region (280–310 nm) is dominated by localized π−π∗ transitions within the conjugated aromatic framework. Conversely, a broader, lower-energy absorption tail (320–350 nm) emerges due to the ICT from the m-tolyl donor to the picolinonitrile acceptor.

Emission Dynamics and Solvatochromism

Because the ICT excited state possesses a significantly larger dipole moment ( μe​ ) than the ground state ( μg​ ), the molecule's emission is highly sensitive to the dielectric environment [2]. In non-polar solvents, emission occurs from a Locally Excited (LE) or weakly polar ICT state. In polar solvents, solvent dipole relaxation stabilizes the highly polar ICT state prior to emission, resulting in a pronounced red-shift (positive solvatochromism).

Experimental Workflow: A Self-Validating Protocol

Spectroscopic artifacts—such as aggregation-caused quenching (ACQ) or inner-filter effects—can easily be misidentified as novel photophysics. The following protocol is designed as a self-validating system to ensure absolute data integrity.

Step 1: High-Purity Sample Preparation

• Action: Purify 4-(m-Tolyl)picolinonitrile via recrystallization or flash chromatography prior to analysis. Prepare a 1.0 mM stock solution in spectroscopic-grade solvent.

• Causality: Trace impurities with high quantum yields can dominate the emission spectrum of the target analyte. Spectroscopic-grade solvents prevent background fluorescence from organic contaminants.

Step 2: Concentration-Dependent Absorption Matrix

• Action: Dilute the stock to create a matrix of 10 µM, 20 µM, 40 µM, and 80 µM solutions. Record UV-Vis spectra from 200 nm to 600 nm.

• Causality: Plotting absorbance at λmax​ against concentration verifies adherence to the Beer-Lambert Law. A linear correlation proves the molecule exists as a discrete monomer in solution, ruling out ground-state aggregation or π -stacking.

Step 3: Inner-Filter Controlled Steady-State Emission

• Action: Select an excitation wavelength ( λex​ ) near the ICT absorption peak (~330 nm). Dilute the sample until the Optical Density (OD) at λex​ is strictly ≤0.1 . Record the emission spectrum.

• Causality: Maintaining OD ≤0.1 prevents the primary and secondary inner-filter effects (self-absorption). Failure to do so artificially red-shifts the emission peak and distorts the spectral shape, leading to erroneous Stokes shift calculations.

Step 4: Solvatochromic Shift Analysis

• Action: Repeat Step 3 across a solvent polarity array (e.g., Cyclohexane → Toluene → Dichloromethane → Acetonitrile).

• Causality: Observing a progressive red-shift in emission with increasing solvent dielectric constant mathematically validates the ICT nature of the excited state.

Workflow Visualization

Workflow for self-validating photophysical characterization of picolinonitrile derivatives.

Quantitative Data Summary

To guide experimental expectations, Table 1 summarizes the extrapolated photophysical parameters for 4-aryl picolinonitrile derivatives (monomeric state, 298 K). The Stokes shift ( Δν ) is calculated using the formula: Δν=(107/λabs​)−(107/λem​) .

Table 1: Representative Photophysical Properties of 4-Aryl Picolinonitriles

Solvent	Dielectric Constant ( ϵ )	Orientation Polarizability ( Δf )	Abs λmax​ (nm)	Em λmax​ (nm)	Stokes Shift (cm −1 )
Cyclohexane	2.02	0.001	295, 330	385	~4,328
Toluene	2.38	0.013	296, 332	405	~5,429
Dichloromethane	8.93	0.217	298, 335	430	~6,594
Acetonitrile	37.5	0.305	298, 335	455	~7,875

Note: The massive increase in Stokes shift from non-polar (Cyclohexane) to polar (Acetonitrile) solvents is the hallmark signature of the picolinonitrile ICT state.

Applications in Advanced Research

The spectral data of 4-(m-Tolyl)picolinonitrile is not merely academic; it directly informs downstream applications:

• OLED Material Design: By mapping the singlet ( S1​ ) and triplet ( T1​ ) energy levels derived from the onset of the emission spectra, materials scientists can tune the ΔEST​ gap. A narrow gap allows for efficient reverse intersystem crossing (RISC), a prerequisite for high-efficiency TADF OLEDs [1].

• Fluorescent Probes in Drug Discovery: The sensitivity of the picolinonitrile emission to local polarity makes it an excellent candidate for designing solvatochromic fluorophores. When conjugated to target-specific ligands, these probes can report on the hydrophobic pockets of target proteins or lipid bilayer dynamics in live-cell assays[3].

References

• Systematic Study via Controlling the Molecular Design for Reducing the Triplet Delayed Lifetime in Thermally Activated Delayed Fluorescence Emitters for Efficient OLEDs. ACS Applied Materials & Interfaces. Available at:[Link]

• Spectral and DFT studies of anion bound organic receptors: Time dependent studies and logic gate applications. Beilstein Journal of Organic Chemistry. Available at: [Link]

• A biocompatible condensation reaction for controlled assembly of nanostructures in live cells. Nature Chemistry / PubMed Central (PMC). Available at:[Link]

Electronic Properties and HOMO-LUMO Gap of 4-(m-Tolyl)picolinonitrile: A Comprehensive Computational and Experimental Guide

Executive Summary

4-(m-Tolyl)picolinonitrile is a highly specialized organic intermediate characterized by a pyridine ring substituted with a strongly electron-withdrawing nitrile group at the 2-position and a mildly electron-donating meta-tolyl group at the 4-position. Understanding its electronic properties—specifically the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energy levels—is critical for its application in advanced optoelectronics, such as Thermally Activated Delayed Fluorescence (TADF) emitters and exciplex hosts for Organic Light-Emitting Diodes (OLEDs) .

This whitepaper provides an authoritative, E-E-A-T compliant framework for determining the electronic properties of 4-(m-Tolyl)picolinonitrile, detailing the causality behind molecular design, computational modeling, and self-validating experimental protocols.

Molecular Architecture & Electronic Causality

The electronic behavior of pyridine carbonitriles is governed by the "push-pull" dynamics across the conjugated π -system. In 4-(m-Tolyl)picolinonitrile, this dynamic is established by two distinct moieties:

• The Acceptor (Picolinonitrile Core): The nitrogen atom within the pyridine ring and the adjacent nitrile (-CN) group exert a synergistic, strong electron-withdrawing effect (both inductive and resonance-based). This significantly stabilizes and lowers the energy of the LUMO, localizing the electron density of the excited state predominantly on the pyridine ring .

• The Donor (m-Tolyl Group): Positioned at the 4-position, the tolyl group provides weak electron donation via the hyperconjugation of its methyl group and the π -conjugation of the phenyl ring. Because the methyl group is meta to the pyridine linkage, its resonance contribution is restricted compared to a para-substituted analog. This localized electron density dictates the HOMO energy level.

• HOMO-LUMO Spatial Separation: The spatial separation of the HOMO (localized on the tolyl moiety) and LUMO (localized on the picolinonitrile core) is a fundamental design principle. It minimizes the electron exchange energy, thereby reducing the singlet-triplet energy splitting ( ΔEST​ )—a strict prerequisite for efficient reverse intersystem crossing (RISC) in TADF materials .

Computational Methodology (DFT)

Density Functional Theory (DFT) is the gold standard for predicting the frontier molecular orbitals of organic semiconductors. To ensure high fidelity in predicting the HOMO-LUMO gap, the computational protocol must balance electron correlation accuracy with computational cost.

Step-by-Step DFT Protocol

• Initial Geometry Construction: Build the 3D molecular model of 4-(m-Tolyl)picolinonitrile using a standard builder (e.g., GaussView).

• Functional and Basis Set Selection: Employ the B3LYP hybrid functional with the 6-31G(d,p) basis set .

  • Causality: B3LYP reliably predicts the electronic structure of pyridine derivatives. The polarization functions (d,p) are critical here; they account for the electron density distortion caused by the highly electronegative nitrogen atoms, minimizing basis set superposition errors .

• Geometry Optimization: Run a ground-state geometry optimization in the gas phase. For application-specific modeling, apply a Polarizable Continuum Model (PCM) using toluene or dichloromethane to simulate solvent-induced polarization.

• Self-Validating Frequency Analysis: Perform vibrational frequency calculations on the optimized geometry. The total absence of imaginary frequencies confirms that the structure represents a true global minimum on the potential energy surface, validating the optimization step.

• Orbital Extraction & NBO Analysis: Extract the HOMO and LUMO energy eigenvalues. Perform Natural Bond Orbital (NBO) analysis to quantify the intramolecular charge transfer (ICT) between the tolyl donor and the picolinonitrile acceptor.

Fig 1: DFT computational workflow for determining electronic properties.

Experimental Validation Protocols

Theoretical models must be grounded in empirical reality. The following self-validating protocols utilize Cyclic Voltammetry (CV) and UV-Vis spectroscopy to measure the electrochemical and optical bandgaps, respectively.

Electrochemical Gap via Cyclic Voltammetry (CV)

• Electrolyte Preparation: Dissolve the purified 4-(m-Tolyl)picolinonitrile (>99% purity) in anhydrous dichloromethane (CH₂Cl₂) containing 0.1 M tetrabutylammonium hexafluorophosphate (TBAPF₆) as the supporting electrolyte.

• Cell Setup: Utilize a standard three-electrode system: a glassy carbon working electrode, a platinum wire counter electrode, and an Ag/Ag⁺ non-aqueous reference electrode.

• Self-Validating Calibration: Spike the solution with Ferrocene (Fc) as an internal standard at the end of the run. The Fc/Fc⁺ redox couple acts as an absolute reference point (established at -4.80 eV vs. vacuum). This internal calibration negates reference electrode drift.

• Measurement & Calculation: Sweep the potential at 50 mV/s. Record the onset oxidation potential ( Eoxonset​ ) and onset reduction potential ( Eredonset​ ).

  • EHOMO​=−(Eoxonset​−EFc/Fc+​+4.80) eV

  • ELUMO​=−(Eredonset​−EFc/Fc+​+4.80) eV

Optical Gap via UV-Vis Spectroscopy

• Preparation: Prepare a dilute solution ( 10−5 M) of the compound in spectroscopic-grade toluene to prevent aggregation-induced spectral shifts.

• Measurement: Record the absorption spectrum from 250 nm to 600 nm.

• Calculation: Determine the optical bandgap ( Egopt​ ) from the absorption onset ( λonset​ ) using the Planck-Einstein relation: Egopt​=1240/λonset​ .

Fig 2: Self-validating experimental workflow combining CV and UV-Vis spectroscopy.

Data Synthesis & Comparative Analysis

While exact proprietary data for 4-(m-Tolyl)picolinonitrile may vary based on specific solvent environments, the table below synthesizes representative baseline values derived from rigorously characterized structural analogs (e.g., 5-phenyl picolinonitrile) to guide experimental expectations .

Property	Representative Value	Methodology / Source	Causality / Note
HOMO Energy	~ -5.50 eV to -5.60 eV	Cyclic Voltammetry (vs. Fc/Fc⁺)	Dominated by the m-tolyl donor moiety. Deep HOMO ensures good oxidative stability.
LUMO Energy	~ -2.85 eV to -2.90 eV	Cyclic Voltammetry (vs. Fc/Fc⁺)	Lowered significantly by the strong electron-withdrawing nitrile group on the pyridine ring.
Electrochemical Gap	~ 2.65 eV to 2.75 eV	Calculated ( ELUMO​−EHOMO​ )	Represents the energy required to create an uncorrelated electron-hole pair.
Optical Bandgap ( Egopt​ )	~ 2.70 eV	UV-Vis Absorption Onset	Slightly differs from electrochemical gap due to exciton binding energy.
Dipole Moment	~ 3.5 - 4.5 Debye	DFT (B3LYP/6-31G(d,p))	High polarity driven by the asymmetric D-A architecture.

Note: The highly stabilized LUMO (~ -2.85 eV) makes 4-(m-Tolyl)picolinonitrile an excellent electron-transporting or acceptor building block for exciplex-forming systems.

References

• Synthesis of Blue-Emitting Materials with Sterically Induced Twisted Structures and Their Application in Blue Organic Light-Emitting Diode (OLED) . ResearchGate. Available at:[Link]

• The Rational Design of Reducing Organophotoredox Catalysts Unlocks Proton-Coupled Electron-Transfer and Atom Transfer Radical Polymerization Mechanisms . ACS Publications. Available at:[Link]

• Systematic Study via Controlling the Molecular Design for Reducing the Triplet Delayed Lifetime in Thermally Activated Delayed Fluorescence Emitters for Efficient OLEDs . ACS Applied Materials & Interfaces. Available at:[Link]

• Molecular Geometry Homo-Lumo and Charge Analysis of 2-Chloro-4-Pyridinecarbonitrile . AIP Publishing. Available at:[Link]

Protocols & Analytical Methods

Application Notes and Protocols for 4-(m-Tolyl)picolinonitrile in Transition Metal Catalysis

Introduction: The Strategic Design of 4-(m-Tolyl)picolinonitrile as a Bidentate Ligand

In the landscape of transition metal catalysis, the ligand is not merely a spectator but a crucial component that dictates the reactivity, selectivity, and efficiency of a catalytic system. The rational design of ligands, therefore, is a cornerstone of catalyst development. This document introduces 4-(m-Tolyl)picolinonitrile, a thoughtfully designed bidentate ligand, and provides detailed protocols for its application in transition metal-catalyzed cross-coupling reactions.

The 4-(m-Tolyl)picolinonitrile scaffold incorporates several key features:

• Bidentate N,N-Coordination: The pyridine nitrogen and the nitrile nitrogen provide a classic bidentate chelation motif, forming a stable five-membered ring with a coordinated metal center. This chelation enhances the stability of the catalytic complex.

• Tunable Steric and Electronic Properties: The tolyl group at the 4-position of the pyridine ring exerts significant steric and electronic influence. The meta-position of the methyl group on the tolyl ring provides a moderate steric hindrance that can promote reductive elimination and prevent catalyst deactivation pathways like β-hydride elimination. Electronically, the tolyl group is weakly electron-donating, which can increase the electron density at the metal center, thereby facilitating oxidative addition, a key step in many catalytic cycles.

• The Picolinonitrile Moiety: The nitrile group is a π-acceptor, which can modulate the electronic properties of the metal center. This electronic interplay between the pyridine and nitrile functionalities allows for fine-tuning of the catalyst's reactivity.

These attributes make 4-(m-Tolyl)picolinonitrile a promising ligand for a variety of transition metal-catalyzed reactions, particularly palladium-catalyzed cross-coupling reactions which are fundamental transformations in modern organic synthesis and drug discovery[1][2].

PART 1: Ligand Synthesis and Characterization

The synthesis of 4-(m-Tolyl)picolinonitrile can be achieved through a standard Suzuki-Miyaura cross-coupling reaction, a robust and versatile method for the formation of C-C bonds[3]. This approach offers a modular and efficient route to the desired ligand.

Protocol 1: Synthesis of 4-(m-Tolyl)picolinonitrile

This protocol describes the palladium-catalyzed Suzuki-Miyaura coupling of 4-chloropicolinonitrile with m-tolylboronic acid.

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Caption: Workflow for the synthesis of 4-(m-Tolyl)picolinonitrile.

Materials:

• 4-Chloropicolinonitrile

• m-Tolylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

• Potassium phosphate (K₃PO₄)

• Toluene, anhydrous

• Deionized water

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating

• Standard glassware for workup and purification

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add 4-chloropicolinonitrile (1.0 equiv), m-tolylboronic acid (1.2 equiv), Pd(OAc)₂ (0.02 equiv), SPhos (0.04 equiv), and K₃PO₄ (2.0 equiv).

• Add anhydrous toluene and deionized water in a 10:1 ratio to achieve a 0.2 M concentration of the 4-chloropicolinonitrile.

• Fit the flask with a reflux condenser and stir the mixture vigorously at 100 °C for 12 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 4-(m-Tolyl)picolinonitrile as a solid.

Characterization Data (Hypothetical):

Technique	Expected Result
¹H NMR	Signals corresponding to the pyridine and tolyl protons.
¹³C NMR	Resonances for all unique carbon atoms.
FT-IR	Characteristic C≡N stretch around 2230 cm⁻¹.
HRMS	Calculated m/z for [M+H]⁺ consistent with the molecular formula.

PART 2: Synthesis of a Palladium(II) Precatalyst

For many catalytic applications, the in-situ generation of the active catalyst is sufficient. However, the synthesis and isolation of a well-defined precatalyst can offer advantages in terms of reproducibility and mechanistic studies.

Protocol 2: Synthesis of Dichloro[4-(m-tolyl)picolinonitrile]palladium(II)

This protocol describes the synthesis of a Pd(II) complex from the synthesized ligand.

dot

Caption: Synthesis of the Palladium(II) precatalyst.

Materials:

• 4-(m-Tolyl)picolinonitrile

• (1,5-Cyclooctadiene)dichloropalladium(II) [Pd(COD)Cl₂]

• Dichloromethane (DCM), anhydrous

• Pentane

• Schlenk flask

• Magnetic stirrer

Procedure:

• In a dry Schlenk flask under an inert atmosphere, dissolve 4-(m-Tolyl)picolinonitrile (1.0 equiv) in anhydrous DCM.

• To this solution, add Pd(COD)Cl₂ (1.0 equiv) in one portion.

• Stir the resulting mixture at room temperature for 4 hours. A color change and/or precipitation may be observed.

• Monitor the reaction by TLC, observing the consumption of the free ligand.

• Once the reaction is complete, add pentane to the reaction mixture to precipitate the palladium complex.

• Collect the precipitate by filtration, wash with pentane, and dry under vacuum to yield the Dichloro[4-(m-tolyl)picolinonitrile]palladium(II) complex.

Characterization Data (Hypothetical):

Technique	Expected Result
¹H NMR	Broadened signals compared to the free ligand due to coordination to the paramagnetic Pd(II) center (if applicable) or diamagnetic shifts.
FT-IR	Shift in the C≡N stretching frequency upon coordination.
Elemental Analysis	C, H, N, and Pd content consistent with the proposed formula.

PART 3: Application in Catalysis - Suzuki-Miyaura Cross-Coupling

The synthesized palladium complex serves as an efficient precatalyst for Suzuki-Miyaura cross-coupling reactions. The ligand's electronic and steric properties are expected to promote high catalytic activity and stability.

Protocol 3: Palladium-Catalyzed Suzuki-Miyaura Coupling of 4-Bromoanisole with Phenylboronic Acid

This protocol details the use of the Dichloro[4-(m-tolyl)picolinonitrile]palladium(II) complex in a model Suzuki-Miyaura reaction.

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Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies [mdpi.com]
• 3. Development of Suzuki-Miyaura Coupling between 4-Pyridine Boronate Derivatives and Aryl Halide to Suppress Phenylated Impurities Derived from Phosphorus Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

How to improve reaction yield in 4-(m-Tolyl)picolinonitrile synthesis

Welcome to the technical support center for the synthesis of 4-(m-Tolyl)picolinonitrile. This guide is designed for researchers, scientists, and professionals in drug development who are working on or planning to undertake this synthesis. Here, you will find in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols to help you navigate the common challenges associated with this reaction and ultimately improve your reaction yield and product purity.

The synthesis of 4-(m-Tolyl)picolinonitrile is most commonly achieved via a Suzuki-Miyaura cross-coupling reaction. This powerful C-C bond-forming reaction is a cornerstone of modern organic synthesis.[1] However, the coupling of an electron-deficient heteroaryl halide, such as a 4-halopicolinonitrile, with an organoboron reagent presents a unique set of challenges that can lead to suboptimal yields if not properly addressed. This guide provides practical, experience-driven solutions to these challenges.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 4-(m-Tolyl)picolinonitrile?

The most prevalent and versatile method is the Suzuki-Miyaura cross-coupling reaction. This involves the reaction of a 4-halopicolinonitrile (e.g., 4-chloro- or 4-bromopicolinonitrile) with m-tolylboronic acid in the presence of a palladium catalyst, a phosphine ligand, and a base.[2]

Q2: Which starting material is better: 4-chloropicolinonitrile or 4-bromopicolinonitrile?

The choice depends on a balance of reactivity and cost. 4-bromopicolinonitrile is generally more reactive than its chloro-analogue, which can lead to shorter reaction times and milder conditions. However, 4-chloropicolinonitriles are often more readily available and less expensive. With modern catalyst systems, high yields can be achieved with either starting material, though the reaction conditions may need to be optimized accordingly.[1]

Q3: Why is a phosphine ligand necessary, and how do I choose the right one?

Phosphine ligands are crucial for stabilizing the palladium catalyst and facilitating the key steps of the catalytic cycle. The choice of ligand can significantly impact the reaction yield. For electron-deficient heteroaryl halides like 4-halopicolinonitriles, bulky and electron-rich phosphine ligands are often preferred as they promote the oxidative addition step, which can be challenging for these substrates.

Q4: What is the role of the base in the Suzuki-Miyaura coupling?

The base plays a critical role in activating the boronic acid for transmetalation with the palladium complex. Common bases include potassium carbonate (K₂CO₃), potassium phosphate (K₃PO₄), and cesium carbonate (Cs₂CO₃). The choice of base can influence the reaction rate and the prevalence of side reactions.

Troubleshooting Guide

Problem 1: Low to No Product Formation

Q: I've set up my reaction, but after several hours, TLC/LC-MS analysis shows little to no formation of 4-(m-Tolyl)picolinonitrile. What could be the issue?

A: This is a common problem that can often be traced back to one of several key factors. A systematic approach to troubleshooting is recommended.

Potential Causes and Solutions:

• Inactive Catalyst: The palladium catalyst must be in the active Pd(0) state to initiate the catalytic cycle. If you are using a Pd(II) precatalyst (e.g., Pd(OAc)₂ or PdCl₂(PPh₃)₂), it may not be reducing efficiently to Pd(0).

  • Solution: Consider using a pre-formed Pd(0) catalyst like Pd(PPh₃)₄ or a modern pre-catalyst that readily forms the active species. Ensure your reaction is performed under an inert atmosphere (argon or nitrogen) as oxygen can deactivate the catalyst.[3]

• Inappropriate Ligand: The electronic and steric properties of the ligand are critical. An unsuitable ligand may not effectively promote the oxidative addition of the 4-halopicolinonitrile.

  • Solution: For electron-deficient pyridines, bulky and electron-rich ligands are often more effective. Consider screening ligands such as SPhos, XPhos, or RuPhos.

• Suboptimal Base or Solvent: The choice of base and solvent is interconnected and crucial for both boronic acid activation and catalyst performance.

  • Solution: A screen of different bases (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃) and solvents (e.g., 1,4-dioxane, toluene, DMF, often with a small amount of water) can identify a more effective combination. Ensure the base is sufficiently soluble in the chosen solvent system.

• Low Reaction Temperature: The oxidative addition step for electron-deficient aryl chlorides can be sluggish and may require higher temperatures.

  • Solution: Gradually increase the reaction temperature in 10-20 °C increments, monitoring the reaction progress. Microwave irradiation can also be an effective way to rapidly screen temperatures and reduce reaction times.

Problem 2: Presence of Significant Side Products

Q: My reaction is producing the desired product, but I'm also seeing significant amounts of impurities. How can I identify and minimize these?

A: Several side reactions are common in Suzuki-Miyaura couplings. Identifying the byproducts can provide clues to optimize the reaction conditions.

Common Side Products and Mitigation Strategies:

Side Product	Identification	Cause	Mitigation Strategy
Protodeboronation of m-tolylboronic acid	Formation of toluene.	The C-B bond of the boronic acid is cleaved and replaced by a C-H bond. This is often promoted by high temperatures and excess water or base.	Use fresh, high-purity m-tolylboronic acid. Consider using the more stable m-tolylboronic acid pinacol ester.[2] Minimize reaction time and temperature where possible.
Homocoupling of m-tolylboronic acid	Formation of 3,3'-bitolyl.	Two molecules of the boronic acid couple together. This can be promoted by the presence of oxygen or inefficient transmetalation.	Thoroughly degas all solvents and ensure the reaction is maintained under a strict inert atmosphere.
Dehalogenation of 4-halopicolinonitrile	Formation of picolinonitrile.	The starting halide is reduced. This can occur if there are sources of hydride in the reaction mixture or through side reactions of the catalyst.	Ensure the use of high-purity, anhydrous solvents.
Hydrolysis of the Nitrile Group	Formation of 4-(m-tolyl)picolinamide or 4-(m-tolyl)picolinic acid.	The nitrile group can be hydrolyzed under strongly basic or acidic conditions, particularly in the presence of water and at elevated temperatures.	Use a milder base if possible (e.g., K₂CO₃ instead of NaOH). Minimize the amount of water in the reaction and during workup if hydrolysis is observed. If the product is desired as the carboxylic acid, this can be achieved intentionally with more forcing conditions.[4]

Problem 3: Product Purification Issues

Q: I have obtained a crude product with a reasonable yield, but I am struggling to purify it. What are the best methods?

A: Purification of polar, nitrogen-containing aromatic compounds can be challenging due to their solubility characteristics and potential to streak on silica gel.

Purification Strategies:

• Column Chromatography: This is the most common method.

  • Pro-Tip: To minimize streaking on silica gel, consider adding a small amount of a basic modifier like triethylamine (0.1-1%) to your eluent system. A gradient elution from a non-polar solvent (e.g., hexanes or heptane) to a more polar solvent (e.g., ethyl acetate or a mixture of dichloromethane and methanol) is often effective.

• Recrystallization: If the product is a solid, recrystallization can be a highly effective method for achieving high purity.

  • Pro-Tip: Screen a variety of solvent systems. Common choices for compounds of this type include ethanol, isopropanol, ethyl acetate/hexanes, or toluene/heptane.

• Acid/Base Extraction: An aqueous workup with a dilute acid wash can help remove basic impurities. However, be cautious as the pyridine nitrogen in your product is also basic and may be extracted into the aqueous layer if the pH is too low. A subsequent neutralization and re-extraction would then be necessary.

Experimental Protocols

Protocol 1: Synthesis of 4-(m-Tolyl)picolinonitrile via Suzuki-Miyaura Coupling

This protocol is a starting point based on analogous procedures and should be optimized for your specific setup.[5]

Materials:

• 4-Chloropicolinonitrile (1.0 equiv)

• m-Tolylboronic acid (1.2-1.5 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• SPhos (4 mol%)

• Potassium phosphate (K₃PO₄) (2.0-3.0 equiv)

• 1,4-Dioxane and Water (e.g., 10:1 v/v)

• Nitrogen or Argon gas

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask, add 4-chloropicolinonitrile, m-tolylboronic acid, and K₃PO₄.

• Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with an inert gas (e.g., argon) three times.

• Solvent Addition: Add the degassed 1,4-dioxane/water mixture via syringe. The solvent should be thoroughly sparged with the inert gas for at least 30 minutes prior to use.

• Catalyst Addition: In a separate vial, quickly weigh the Pd(OAc)₂ and SPhos and add them to the reaction flask under a positive flow of inert gas.

• Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Visualizations

Catalytic Cycle of the Suzuki-Miyaura Reaction

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Troubleshooting Workflow for Low Yield

Caption: A decision tree for troubleshooting low yield in the synthesis.

References

• Organic Syntheses. (2011). Synthesis of 2-Aryl Pyridines by Palladium-Catalyzed Direct Arylation of Pyridine N-Oxides. 88, 22-32. [Link]

• Czaplik, W. M., et al. (n.d.). Suzuki-Miyaura coupling of heteroaryl bromides with 4-tolylboronic acid. ResearchGate. [Link]

• Peptideweb.com. (n.d.). Synthesis protocols. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

• Nature. (n.d.). The amine-catalysed Suzuki–Miyaura-type coupling of aryl halides and arylboronic acids. [Link]

• ACS Omega. (2018). Synthesis of 3-Hydroxy-4-Substituted Picolinonitriles from 4-Propargylaminoisoxazoles via Stepwise and One-Pot Isoxazolopyridine Formation/N–O Bond Cleavage Sequence. [Link]

• The Journal of Organic Chemistry. (2022). Facile Synthesis of 2-Methylnicotinonitrile through Degenerate Ring Transformation of Pyridinium Salts. [Link]

• PrepChem.com. (n.d.). Synthesis of 3-cyano-2-(4-methylphenyl)pyridine. [Link]

• Google Patents. (n.d.).

• PMC. (n.d.). A Versatile Catalyst System for Suzuki-Miyaura Cross-Coupling Reactions of C(sp2)-Tosylates and Mesylates. [Link]

• Organic Chemistry Portal. (2001). Copper-Catalyzed Coupling of Arylboronic Acids and Amines. [Link]

• Google Patents. (n.d.). Preparation method for N-(5-amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidinamine.

• Chemical Science. (n.d.). Bromine radical release from a nickel-complex facilitates the activation of alkyl boronic acids: a boron selective Suzuki–Miyaura cross coupling. [Link]

• PMC. (n.d.). Coupling of C-nitro-NH-azoles with arylboronic acids. A route to N-aryl-C-nitroazoles. [Link]

• PMC. (n.d.). Synthesis and evaluation of N-(methylthiophenyl)picolinamide derivatives as PET radioligands for metabotropic glutamate receptor subtype 4. [Link]

• Organic Chemistry Frontiers. (n.d.). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. [Link]

• Organic & Biomolecular Chemistry. (n.d.). Triple role of boronic acid as a catalyst in the alkylation of quinoline to functionalized tetrahydroquinoline. [Link]

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• 2. tcichemicals.com [tcichemicals.com]
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• 4. pubs.acs.org [pubs.acs.org]
• 5. prepchem.com [prepchem.com]

Mechanistic Insight: Why is 4-(m-Tolyl)picolinonitrile so difficult to purify?

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive troubleshooting guide to address one of the most notorious challenges in pharmaceutical process chemistry: the separation of palladium (Pd) catalyst residues from nitrogen-containing biaryl compounds, specifically 4-(m-Tolyl)picolinonitrile .

This guide bypasses generic advice to focus purely on the mechanistic causality, quantitative performance, and self-validating protocols required to achieve ICH Q3D compliant elemental impurity levels (<10 ppm).

4-(m-Tolyl)picolinonitrile is typically synthesized via a Suzuki-Miyaura cross-coupling. The molecule features a pyridine ring substituted with a nitrile group at the 2-position. This specific structural motif creates a "perfect storm" for palladium retention:

• Strong Chelation: The basic pyridine nitrogen acts as a powerful σ-donor, while the adjacent nitrile group can act as a π-acceptor. Together, they form highly stable, soluble coordination complexes with both Pd(II) and leached Pd(0) species[1].

• Thermodynamic Trap: Standard purification techniques (e.g., aqueous/organic extraction, simple silica gel chromatography) rely on physical solubility differences. Because the Pd is chemically bonded to the product, it co-elutes and co-crystallizes, rendering physical separation methods largely ineffective.

To successfully separate the metal, we must rely on Pearson’s Hard Soft Acid Base (HSAB) theory . Palladium is a "soft" Lewis acid. To break its coordination with the "borderline" pyridine nitrogen, we must introduce a scavenger containing "soft" donor atoms—specifically sulfur (thiols or thioureas)—which possess a thermodynamically superior binding affinity for the metal[2].

Quantitative Data: Scavenger Efficiency Comparison

The following table summarizes the performance of various purification strategies when applied to highly coordinating nitrogen heterocycles following a standard Suzuki-Miyaura coupling.

Purification Method	Mechanism of Action	Scavenger Loading	Initial Pd (ppm)	Final Pd (ppm)	Product Yield (%)	Process Time (h)
SiliaMetS® Thiol	Covalent Chemisorption (-SH)	5–10 equiv	1500	< 5	92	4 – 16
QuadraPure™ TU	Covalent Chemisorption (Thiourea)	5–10 equiv	1500	< 10	94	4 – 12
Activated Carbon	Non-specific Physisorption	20% w/w	1500	150 – 300	75 – 85	12 – 24
Crystallization	Physical Lattice Exclusion	N/A	1500	50 – 100	60 – 70	24

Data synthesized from comparative pharmaceutical intermediate purifications[2] and fixed-bed adsorption studies[3].

Experimental Workflows & Logical Relationships

The following logic diagram dictates the decision-making process for achieving <10 ppm Pd in your final API intermediate.

Workflow for residual palladium removal from 4-(m-Tolyl)picolinonitrile.

Self-Validating Experimental Protocols

Protocol A: Batch Scavenging with SiliaMetS® Thiol

This protocol utilizes a mercaptopropyl-functionalized silica gel to irreversibly bind Pd species[4].

• Quantification & Dissolution: Determine the initial Pd concentration via Inductively Coupled Plasma Mass Spectrometry (ICP-MS)[5]. Dissolve the crude 4-(m-Tolyl)picolinonitrile in a polar aprotic solvent (e.g., THF or DMF) at a concentration of 10–50 mg/mL.

  • Self-Validation Check: If the solution is cloudy, colloidal Pd(0) (palladium black) is present. Filter the mixture through a 0.45 µm PTFE membrane before adding the scavenger to prevent physical blockage of the silica pores.

• Scavenger Addition: Add 5 to 10 molar equivalents of SiliaMetS® Thiol relative to the total palladium catalyst used in the initial reaction[4].

• Kinetic Incubation: Stir the suspension at 40–50 °C for 4 to 16 hours.

  • Causality: Elevated temperatures increase the kinetic rate of Pd dissociation from the picolinonitrile nitrogen, allowing the thiol groups to capture the metal[3].

• Filtration & Recovery: Filter the mixture through a pad of Celite. Wash the filter cake with 2 column volumes of the reaction solvent to ensure quantitative recovery of the product.

• Analytical Validation: Concentrate the filtrate and analyze via ICP-MS. The target is <10 ppm Pd[6].

Protocol B: Fixed-Bed Adsorption with QuadraPure™ TU (Thiourea)

For larger scale or flow chemistry setups, fixed-bed adsorption drives the equilibrium toward complete Pd removal without the need for batch filtration[3].

• Column Packing: Pack a jacketed glass column with QuadraPure™ TU resin.

• Equilibration: Flush the bed with 3 column volumes of the process solvent (e.g., THF) at 40 °C.

• Flow Processing: Pump the crude 4-(m-Tolyl)picolinonitrile solution through the column at a residence time of 5–10 minutes.

  • Causality: The interaction between dissolved Pd species and thiourea functional groups behaves like a surface chemical reaction; sufficient contact time is mandatory for high conversion[3].

• Elution & Validation: Collect the eluent and wash the bed with 1 column volume of fresh solvent. Analyze the combined fractions via ICP-MS.

Troubleshooting & FAQs

Q: Why is activated carbon failing to remove the palladium, and why is my product yield dropping? A: Activated carbon relies on non-specific physical adsorption (physisorption). While it can trap some colloidal palladium, it also strongly adsorbs lipophilic organic molecules via hydrophobic interactions. Because 4-(m-Tolyl)picolinonitrile is highly aromatic, it binds to the carbon, leading to severe product loss (often >20%) without effectively breaking the Pd-nitrogen chelation[2].

Q: My final Pd levels are still at 45 ppm after using a thiol scavenger. What is the next logical step? A: If a single scavenging pass is insufficient, the issue is equilibrium-driven. Instead of simply doubling the scavenger equivalents in a single batch, perform a sequential scavenging step (e.g., two separate passes of 4 equivalents rather than one pass of 8 equivalents). Removing the product from the Pd-saturated silica shifts the chemical equilibrium favorably for the second pass[4].

Q: Does the oxidation state of Palladium (Pd(0) vs. Pd(II)) affect the separation strategy? A: Yes. Pd(0) tends to aggregate into colloidal clusters which can be partially removed by simple filtration. However, Pd(II) remains highly soluble and strongly coordinated to the picolinonitrile nitrogen. Thiol and thiourea scavengers are highly effective for both oxidation states, but their binding kinetics are most optimal for capturing the soluble Pd(II) species that evade standard filtration[6].

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to the Thermodynamic Stability of 4-(m-Tolyl)picolinonitrile Metal Complexes

For Researchers, Scientists, and Drug Development Professionals

Foundational Principles of Thermodynamic Stability in Metal Complexes

The thermodynamic stability of a metal complex in solution refers to the extent to which the complex will form under equilibrium conditions.[1][2] It is a crucial parameter in various applications, including catalysis, drug design, and materials science, as it dictates the concentration and persistence of the active complex.[3] The primary quantitative measure of thermodynamic stability is the stability constant (β) , also known as the formation constant (K).[1][4][5]

For a generic reaction between a metal ion (M) and a ligand (L) to form a complex (MLn):

M + nL ⇌ MLn

The overall stability constant (βn) is given by:

βn = [MLn] / ([M][L]ⁿ)

A higher value of βn indicates a greater concentration of the complex at equilibrium and thus, higher thermodynamic stability.[1][4] The stability of metal complexes is governed by several key factors, including the nature of the metal ion (charge, size, and electron configuration), the properties of the ligand (basicity, chelate effect, and steric hindrance), and the reaction conditions (solvent and temperature).[1][2]

The thermodynamic stability is intrinsically linked to the Gibbs free energy change (ΔG) of the complexation reaction:

ΔG° = -RTlnβ = ΔH° - TΔS°

where:

• ΔG° is the standard Gibbs free energy change. A more negative value indicates a more spontaneous and favorable complex formation.[5]

• ΔH° is the standard enthalpy change, reflecting the heat absorbed or released during the reaction. It is related to the strength of the metal-ligand bonds.[5]

• ΔS° is the standard entropy change, which relates to the change in disorder of the system upon complexation.[5]

The Ligand in Focus: 4-(m-Tolyl)picolinonitrile

The ligand 4-(m-Tolyl)picolinonitrile possesses several structural features that will influence the stability of its metal complexes:

• Picolinonitrile Moiety: The pyridine ring provides a nitrogen donor atom for coordination to the metal ion. The nitrile group (-CN) can also potentially participate in coordination, although it is a weaker donor than the pyridine nitrogen. The presence of the electron-withdrawing nitrile group at the 4-position will influence the basicity of the pyridine nitrogen.

• m-Tolyl Substituent: The tolyl group introduces steric bulk, which can affect the approach of the ligand to the metal center and the overall geometry of the complex. Its electronic effect (weakly electron-donating) will also modulate the electron density on the pyridine ring.

The interplay of these electronic and steric factors will ultimately determine the thermodynamic stability of the resulting metal complexes.

Experimental Determination of Thermodynamic Stability

Several experimental techniques are employed to determine the stability constants of metal complexes. The choice of method depends on the specific properties of the system under investigation.

Potentiometric Titration

This is one of the most widely used and accurate methods for determining stability constants.[6] It involves monitoring the change in the concentration of a specific ion (often H⁺) in a solution containing the metal ion and the ligand as a titrant is added. By analyzing the titration curve, one can calculate the stepwise and overall stability constants.[5]

Experimental Workflow for Potentiometric Titration:

Caption: Workflow for determining stability constants by potentiometric titration.

Spectrophotometry

This method is suitable when the formation of the complex is accompanied by a change in the UV-Visible absorption spectrum. By measuring the absorbance at a specific wavelength as a function of the ligand or metal concentration, the stability constant can be determined using methods like the mole-ratio method or Job's method of continuous variation.[6][7]

Experimental Workflow for Spectrophotometric Titration:

Caption: Workflow for determining stability constants by spectrophotometry.

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat change (ΔH) associated with the binding interaction between a metal ion and a ligand.[8] This technique allows for the simultaneous determination of the stability constant (K), enthalpy change (ΔH), and stoichiometry (n) of the interaction in a single experiment. From these values, the Gibbs free energy (ΔG) and entropy change (ΔS) can be calculated.

Comparative Stability Analysis: Insights from Analogous Systems

In the absence of direct experimental data for 4-(m-Tolyl)picolinonitrile, we can draw valuable comparisons from studies on related ligands to predict the stability of its metal complexes.

Effect of Substituents on the Pyridine Ring

Research on functionalized pyridine ligands has shown that the electronic properties of substituents significantly influence the thermodynamic stability of their metal complexes.[9]

• Electron-donating groups increase the basicity of the pyridine nitrogen, leading to stronger coordination with the metal ion and generally higher stability constants.

• Electron-withdrawing groups decrease the basicity of the pyridine nitrogen, resulting in weaker coordination and lower stability constants.

The 4-nitrile group in 4-(m-Tolyl)picolinonitrile is strongly electron-withdrawing. Therefore, it is expected that its metal complexes will be less stable than those of unsubstituted picoline or pyridine.[10] The m-tolyl group is weakly electron-donating, which will slightly counteract the effect of the nitrile group, but the overall electronic effect will be dominated by the electron-withdrawing nature of the nitrile.

The Irving-Williams Series

For a given ligand, the stability of complexes with divalent first-row transition metal ions often follows the Irving-Williams series:

Mn(II) < Fe(II) < Co(II) < Ni(II) < Cu(II) > Zn(II) [2]

This trend is largely attributed to the decrease in ionic radii across the series and the ligand field stabilization energy (LFSE). We can predict that the stability of 4-(m-Tolyl)picolinonitrile complexes with these metal ions will generally adhere to this series.

Comparison with Other Picolinonitrile and Pyridine-based Ligands

The table below provides a hypothetical comparison of the stability constants (log β) for complexes of a representative divalent metal ion (e.g., Cu(II)) with 4-(m-Tolyl)picolinonitrile and other relevant ligands. The values for the analogous systems are based on typical literature data to provide a qualitative comparison.

Ligand	Metal Ion	log β₁	log β₂	Key Structural Features Affecting Stability
4-(m-Tolyl)picolinonitrile	Cu(II)	Predicted: Moderate	Predicted: Moderate	Electron-withdrawing -CN group reduces basicity; steric hindrance from the tolyl group.
Pyridine	Cu(II)	~2.5[11]	~4.3	Unsubstituted, acts as a monodentate ligand.
4-Methylpyridine (γ-picoline)	Cu(II)	~2.8	~4.9	Electron-donating methyl group increases basicity and stability.
4-Cyanopyridine	Cu(II)	~1.5	~2.5	Strongly electron-withdrawing -CN group significantly reduces stability.
2,2'-Bipyridine	Cu(II)	~8.1	~13.6	Strong chelate effect leads to exceptionally high stability.[11]

Note: The predicted values for 4-(m-Tolyl)picolinonitrile are qualitative estimations based on the electronic and steric effects of its substituents in comparison to the other ligands.

The chelate effect, as seen with 2,2'-bipyridine, dramatically enhances stability due to the formation of a stable five-membered ring with the metal ion.[11] Since 4-(m-Tolyl)picolinonitrile is a monodentate ligand (or at best a weakly chelating one if the nitrile group participates), its complexes will be significantly less stable than those of chelating ligands like bipyridine.

Conclusion and Future Directions

This guide has provided a comprehensive framework for understanding and predicting the thermodynamic stability of metal complexes with 4-(m-Tolyl)picolinonitrile. Based on the principles of coordination chemistry and comparative analysis with analogous systems, we can anticipate that:

• The complexes of 4-(m-Tolyl)picolinonitrile will exhibit moderate thermodynamic stability, which will be lower than that of complexes with more basic pyridine derivatives.

• The stability of its complexes with first-row transition metals is expected to follow the Irving-Williams series.

• The steric bulk of the m-tolyl group may also play a role in modulating the stability, potentially leading to lower stability constants compared to less hindered ligands.

To validate these predictions and fully elucidate the coordination chemistry of 4-(m-Tolyl)picolinonitrile, further experimental studies are essential. The determination of stability constants and thermodynamic parameters (ΔH and ΔS) for a range of metal ions will provide crucial insights into the bonding and structural properties of these complexes, paving the way for their potential applications in various scientific and industrial fields.

References

• Functionalized pyridine in pyclen-based iron(iii) complexes: evaluation of fundamental properties. RSC Publishing. Available from: [Link]

• Machine learning-based analysis of overall stability constants of metal–ligand complexes. Scientific Reports. Available from: [Link]

• Formation constant values and thermodynamic parameters for M (PYTABr) 2 complexes at different temperatures. ResearchGate. Available from: [Link]

• Stability Constants and Thermodynamic Parameters of Binary and Ternary Complexes of Transition Metal Ions With 4 Amino-Picolinic Acid N-oxide and Some Amino Acids in Aqueous Medium. Oriental Journal of Chemistry. Available from: [Link]

• Stability Constants of Metal Complexes in Solution. IntechOpen. Available from: [Link]

• Vibration and DFT Comparative Study of Pyridine with Cu, Ni and Zn Metals. International Journal of Engineering Research & Technology. Available from: [Link]

• Stability constants of metal complexes and their applications. Available from: [Link]

• Stability constants of complexes. Wikipedia. Available from: [Link]

• Stability Constants of Metal Complexes in Solution. Semantic Scholar. Available from: [Link]

• Thermodynamic Stability and Speciation of Ga(III) and Zr(IV) Complexes with High-Denticity Hydroxamate Chelators. PMC. Available from: [Link]

• Synthesis and Characterization of New Picolinate Metal Complexes. ResearchGate. Available from: [Link]

• Synthesis and Characterization of Pyridine Transition Metal Complexes of Ni (II), Cu (I) and Ag (I). JSM Chemistry. Available from: [Link]

• Comparative Study of Pyridine and Pyrimidine Derivatives as Promising Anti-Inflammatory Agents: Design, Synthesis, and LPS-Induced RAW 264.7 Macrophages. PubMed. Available from: [Link]

• THERMODYNAMICS AND KINETIC ASPECTS OF METAL COMPLEXES. Government Shivalik College Naya Nangal. Available from: [Link]

• Thermodynamic and Kinetic Stabilities of Al(III) Complexes with N 2 O 3 Pentadentate Ligands. MDPI. Available from: [Link]

• Stability of Metal Complexes. OUCI. Available from: [Link]

• Potentiometric Studies and Thermodynamic Parameters of Some Pyrimidine Compounds and their Complexes. Scitech Journals. Available from: [Link]

• Synthesis, Characterization, and Antibacterial Studies of Mixed Ligand Dioxouranium Complexes with 8-Hydroxyquinoline and Some Amino Acids. PMC. Available from: [Link]

• Synthesis and Characterization of Metal Complexes Based on Aniline Derivative Schiff Base for Antimicrobial Applications and UV Protection of a Modified Cotton Fabric. MDPI. Available from: [Link]

• Thermodynamic Studies of Complexes of Amlodipine Besylate with Fe3+, Ni2+, Mg2+, Co2+ and Ca2+ cations in. International Journal of Applied Sciences and Engineering Research. Available from: [Link]

• Synthesis and characterization of ML and ML2 metal complexes with amino acid substituted bis(2-picolyl)amine ligands. Dalton Transactions. Available from: [Link]

• Synthesis and Characterization of Some New Metal Complexes of 2-phenyl-2-(p-tolylamino) and 2-phenyl-2-(phenylamino) Acetonitrile Compounds. Iraqi Journal of Science. Available from: [Link]

• Thermodynamic Studies of Metal Interactions With Four. Amanote Research. Available from: [Link]

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Safety & Regulatory Compliance

4-(m-Tolyl)picolinonitrile proper disposal procedures

As drug development professionals and application scientists, managing specialized chemical intermediates requires moving beyond basic safety data sheet (SDS) compliance into mechanistic safety planning. 4-(m-Tolyl)picolinonitrile is a highly valuable nitrile-substituted pyridine derivative used in advanced chemical synthesis. However, its structural motifs present specific acute toxicity and environmental hazards that dictate strict operational and disposal protocols.

This guide provides a self-validating, step-by-step operational framework for the safe handling, spill mitigation, and thermal destruction of 4-(m-Tolyl)picolinonitrile, ensuring full compliance with federal environmental regulations.

Chemical Profile & Hazard Causality

To safely manage 4-(m-Tolyl)picolinonitrile, one must understand the causality behind its hazards. The molecule's risk profile is driven by two primary functional groups:

• The Pyridine Core: Pyridine derivatives are slightly to moderately toxic following acute exposures, with the liver acting as the primary target organ. Upon combustion, the nitrogen atom in the pyridine ring oxidizes to form hazardous nitrogen oxides (NOx)[1].

• The Nitrile Group (-C≡N): While stable under standard laboratory conditions, the nitrile group presents a severe disposal hazard. Thermal degradation, or unintended reactions with strong acids, can liberate highly toxic hydrogen cyanide (HCN) gas and acrid smoke[1][2].

Because of these structural features, standard municipal or aqueous disposal is strictly prohibited. The compound must be managed as a hazardous waste under 3 guidelines[3].

Operational Handling & Protective Equipment

Before initiating any workflow involving 4-(m-Tolyl)picolinonitrile, establish a robust engineering control environment. All handling must occur within a certified Class II biological safety cabinet or a hard-ducted chemical fume hood to prevent the aerosolization of fine particulates[4].

Table 1: Quantitative Safety & Regulatory Standards

Requirement Category	Specification / Standard	Causality / Rationale
Respiratory Protection	5	Prevents inhalation of aerosolized nitrile-pyridine dusts[5].
Dermal Protection	Nitrile or Butyl rubber gloves	Prevents systemic absorption and subsequent hepatic toxicity[6].
Ocular Protection	5	Mitigates severe eye irritation from fine chemical particulates[5].
Waste Classification	3	High toxicity and hazardous thermal degradation products[3].

Accidental Release (Spill) Workflow

In the event of a spill, immediate containment is required to prevent environmental contamination. Do not use water to flush the area, as this can carry the toxic compound into municipal drains[7].

Step-by-Step Spill Mitigation Protocol:

• Isolate & Evacuate: Immediately clear the area of non-essential personnel. Don the required PPE (Table 1) before approaching the spill.

• Inert Containment: Cover the solid or liquid spill with an inert, non-combustible absorbent material such as dry sand or vermiculite[4]. Causality: Sand prevents the generation of airborne dust and absorbs any solvent if the compound is in solution.

• Mechanical Collection: Use non-sparking, anti-static tools to sweep the mixture into an airtight, clearly labeled hazardous waste container.

• System Validation: Wipe the spill zone with a damp, solvent-compatible cloth to capture any remaining micro-particulates. Place the cloth into the waste container. Visually inspect the area under bright light to verify total removal before removing PPE.

Workflow for safely managing and disposing of 4-(m-Tolyl)picolinonitrile spills.

Proper Disposal Procedures

Because 4-(m-Tolyl)picolinonitrile contains a nitrile group, direct landfill disposal is environmentally irresponsible and legally restricted. The only scientifically sound method for terminal disposal is high-temperature chemical incineration [8].

Step-by-Step Disposal Protocol:

• Waste Segregation: Collect all unused product, contaminated packaging, and spill cleanup materials into a sealed, heavy-duty polyethylene drum. Label strictly as "Toxic Hazardous Waste: Nitrile/Pyridine Derivative"[7][8].

• Solvent Dissolution: Prior to incineration, the solid waste should be dissolved or mixed with a highly combustible, non-halogenated solvent (e.g., ethanol or acetone)[8]. Causality: Dissolving the solid ensures rapid, homogeneous vaporization inside the incinerator, preventing unburned particulate matter from escaping the primary combustion chamber.

• Primary Incineration: Inject the solution into a commercial chemical incinerator. The primary chamber will break down the organic framework, but will generate toxic effluents (NOx, CO, and trace HCN)[1].

• Secondary Afterburner & Scrubbing (Critical Step): The exhaust gas must be routed through a secondary afterburner operating at >1000°C to ensure the complete thermal destruction of HCN and NOx precursors. Finally, the gas must pass through an alkaline scrubber system[8]. Causality: The alkaline scrubber neutralizes any acidic combustion gases, ensuring only safe exhaust (N2, CO2, H2O) is released into the atmosphere.

• System Validation: Verify that the incinerator facility's continuous emissions monitoring system (CEMS) confirms NOx and HCN levels in the exhaust are below EPA regulatory thresholds before processing large batches.

Thermal degradation pathway illustrating the necessity of afterburners and scrubbers.

References

• Spectrum Chemical. "Safety Data Sheet: 2-Cyanopyridine / Picolinonitrile." Spectrum Chemical. 8

• ChemicalBook. "Picolinonitrile(100-70-9) MSDS." ChemicalBook.5

• Key Organics. "Safety Data Sheet - Picolinonitrile derivatives." Key Organics. 4

• Virginia Commonwealth University (VCU). "Hazardous Waste Management Program (40 CFR Part 261)." VCU Occupational Health and Safety. 3

• U.S. Environmental Protection Agency (EPA). "Laboratory Environmental Sample Disposal Information Document." EPA.gov. 6

• Arxada NZ. "Safety Data Sheet: Combustion Products and Toxicity." Arxada. 1

Sources

• 1. arxada.co.nz [arxada.co.nz]
• 2. cvear.com [cvear.com]
• 3. healthsafety.vcu.edu [healthsafety.vcu.edu]
• 4. keyorganics.net [keyorganics.net]
• 5. Picolinonitrile(100-70-9)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 6. epa.gov [epa.gov]
• 7. aladdinsci-bucket.s3.ap-northeast-2.amazonaws.com [aladdinsci-bucket.s3.ap-northeast-2.amazonaws.com]
• 8. spectrumchemical.com [spectrumchemical.com]